2-phenylindolizine-1-carboxylic Acid
Overview
Description
2-phenylindolizine-1-carboxylic acid (PIC acid) is an organic compound that belongs to the indolizine family. It has a linear formula of C14H11N . The compound has a molecular weight of 193.25 .
Molecular Structure Analysis
The molecular structure of 2-phenylindolizine is characterized by a linear formula of C14H11N . The average mass is 193.244 Da and the monoisotopic mass is 193.089142 Da .Chemical Reactions Analysis
Indolizines, including 2-phenylindolizine, serve as precursors for widespread indolizidine alkaloids . The reactions based on either pyridine or pyrrole scaffolds have been used in the synthesis of indolizines .Scientific Research Applications
Synthesis and Biological Evaluation
A study by Mahanthesha, Suresh, and Naik (2022) demonstrated the synthesis of 3-(3-chlorobenzoyl)-N-phenylindolizine-1-carboxamide derivatives from 3-chlorobenzoyl-indolizine-1-carboxylic acid. These compounds exhibited significant anti-tuberculosis, anticancer, anti-inflammatory, and antibacterial activity in vitro. Molecular docking studies further supported their anticancer potential (Mahanthesha, Suresh & Naik, 2022).
Reactivity and Kinetics
Loseva et al. (1979) investigated the kinetics of alkaline hydrolysis of 2-phenylindolizine derivatives, focusing on their reactivities and dissociation constants. This study provided insights into the electronic structures and reactivities of these compounds, which are crucial for their potential applications in various chemical reactions (Loseva, Goizman, Dvoryantseva, Mikhlina & Yakhontov, 1979).
Structural Analysis in Drug Research
Hasija et al. (2020) conducted structural analysis on a phenylindolizine-based drug, specifically targeting its action against Mycobacterium tuberculosis. The study highlighted the role of specific intermolecular interactions in the formation of the drug's crystal structure, emphasizing its importance in drug design and development (Hasija, Bhandary, Venugopala, Chandrashekharappa & Chopra, 2020).
Synthesis for Biological Applications
A paper by Liu et al. (2009) described the synthesis of heterocyclic imines containing indolizine moieties. This research contributes to the development of new compounds with potential biological applications, such as pharmaceuticals or agrochemicals (Liu, Zhao, Gu, Fan & Hu, 2009).
Mechanism of Action
properties
IUPAC Name |
2-phenylindolizine-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO2/c17-15(18)14-12(11-6-2-1-3-7-11)10-16-9-5-4-8-13(14)16/h1-10H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWIPFORPXLATRU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN3C=CC=CC3=C2C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20393921 |
Source
|
| Record name | 1-Indolizinecarboxylic acid, 2-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20393921 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
832735-87-2 |
Source
|
| Record name | 1-Indolizinecarboxylic acid, 2-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20393921 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Hydroxy-7-phenyl-1H-thieno[3,2-d]pyrimidine-2,4-dione](/img/no-structure.png)
![4(1H)-Pyrimidinone, 5-[(2-hydroxyethyl)thio]-6-methyl-2-(trichloromethyl)-](/img/structure/B3057563.png)
![1,3-Dioxolan-2-one, 4-[(2-propenyloxy)methyl]-](/img/structure/B3057570.png)
![2-[4-(1-Piperidinyl)butoxy]benzaldehyde](/img/structure/B3057574.png)
![3-[3-(1-Piperidinyl)propoxy]benzaldehyde](/img/structure/B3057575.png)
![1H-Indole, 3-[[4-(2,6-dichlorophenyl)-1-piperidinyl]methyl]-2-methyl-](/img/structure/B3057579.png)
![1H-Indole-2-methanol, 3-[[4-(2,6-dichlorophenyl)-1-piperidinyl]methyl]-](/img/structure/B3057580.png)